5-[3-Bromo-5-methoxy-4-(2-propynyloxy)benzylidene]-3-(3-chlorophenyl)-1,3-thiazolidine-2,4-dione

• Molecular Formula: C20H13BrClNO4S
• Molecular Weight: 478.7 g/mol
• IUPAC Name: (5Z)-5-[(3-bromo-5-methoxy-4-prop-2-ynoxyphenyl)methylidene]-3-(3-chlorophenyl)-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C20H13BrClNO4S/c1-3-7-27-18-15(21)8-12(9-16(18)26-2)10-17-19(24)23(20(25)28-17)14-6-4-5-13(22)11-14/h1,4-6,8-11H,7H2,2H3/b17-10-
• InChI Key: GZAHDSVHYDARDN-YVLHZVERSA-N
• Isomeric SMILES: COC1=C(C(=CC(=C1)/C=C\2/C(=O)N(C(=O)S2)C3=CC(=CC=C3)Cl)Br)OCC#C
• SMILES: COC1=C(C(=CC(=C1)C=C2C(=O)N(C(=O)S2)C3=CC(=CC=C3)Cl)Br)OCC#C

Description

5-[3-Bromo-5-methoxy-4-(2-propynyloxy)benzylidene]-3-(3-chlorophenyl)-1,3-thiazolidine-2,4-dione, also known as BMB, is a synthetic compound with potential applications in scientific research. This compound belongs to the class of thiazolidinediones, which are known to have antidiabetic and anti-inflammatory properties. In

Mechanism of Action

5-[3-Bromo-5-methoxy-4-(2-propynyloxy)benzylidene]-3-(3-chlorophenyl)-1,3-thiazolidine-2,4-dione inhibits the activity of PTP1B by binding to its catalytic site and preventing the dephosphorylation of insulin receptor substrates (IRS), leading to increased insulin signaling and glucose uptake. This compound also inhibits the nuclear factor kappa B (NF-κB) pathway, which is involved in the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
In vitro studies have shown that this compound increases insulin sensitivity and glucose uptake in adipocytes and myotubes. In vivo studies in obese mice have also shown that this compound improves glucose tolerance and insulin sensitivity. This compound has also been found to have anti-inflammatory effects in animal models of inflammatory diseases such as rheumatoid arthritis and colitis.

Advantages and Limitations for Lab Experiments

One advantage of using 5-[3-Bromo-5-methoxy-4-(2-propynyloxy)benzylidene]-3-(3-chlorophenyl)-1,3-thiazolidine-2,4-dione in lab experiments is its specificity for PTP1B inhibition, which allows for the study of the effects of PTP1B inhibition on insulin signaling and glucose uptake without interfering with other signaling pathways. However, this compound has limited solubility in water and may require the use of organic solvents for in vitro experiments. Additionally, the potential cytotoxicity of this compound should be carefully evaluated in cell culture studies.

Future Directions

For the research on 5-[3-Bromo-5-methoxy-4-(2-propynyloxy)benzylidene]-3-(3-chlorophenyl)-1,3-thiazolidine-2,4-dione include the development of more efficient synthesis methods and the evaluation of its potential as a therapeutic agent for the treatment of type 2 diabetes and inflammatory diseases. Additionally, the effects of long-term this compound treatment on glucose metabolism and insulin signaling should be further investigated. The potential use of this compound in combination therapy with other antidiabetic drugs should also be explored. Finally, the development of this compound analogs with improved solubility and potency may lead to the discovery of more effective PTP1B inhibitors.

Synthesis Methods

The synthesis of 5-[3-Bromo-5-methoxy-4-(2-propynyloxy)benzylidene]-3-(3-chlorophenyl)-1,3-thiazolidine-2,4-dione involves the condensation reaction between 3-bromo-5-methoxy-4-(2-propynyloxy)benzaldehyde and 3-(3-chlorophenyl)-1,3-thiazolidine-2,4-dione in the presence of a base such as potassium carbonate. The resulting product is purified using column chromatography to obtain a high yield and purity of this compound.

Scientific Research Applications

5-[3-Bromo-5-methoxy-4-(2-propynyloxy)benzylidene]-3-(3-chlorophenyl)-1,3-thiazolidine-2,4-dione has been found to have potential applications in scientific research due to its ability to inhibit the activity of protein tyrosine phosphatase 1B (PTP1B), which is a negative regulator of insulin signaling. This inhibition leads to increased insulin sensitivity and glucose uptake, making this compound a potential therapeutic agent for the treatment of type 2 diabetes. Additionally, this compound has been shown to have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.